3-allyl-1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-allyl-1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid represents a class of heterocyclic compounds incorporating both piperidine and pyrazole rings. These structures are often studied for their potential pharmacological activities and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of related compounds typically involves multi-step processes, starting from basic piperidine and pyrazole structures. For example, methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were synthesized from piperidine-4-carboxylic and piperidine-3-carboxylic acids, indicating a similar approach might be applied to our compound of interest (Matulevičiūtė et al., 2021).
Molecular Structure Analysis
The molecular structure of related compounds shows that the pyrazole ring can form dihedral angles with the piperidine ring, which might affect the chemical reactivity and interaction with biological targets. For example, the plane of the pyrazole ring forms a dihedral angle with the piperidine ring in tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, suggesting a similar geometrical configuration could exist in our compound (Richter et al., 2009).
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
- Novel heterocyclic amino acids in their N-Boc protected ester form have been developed for use as achiral and chiral building blocks, showcasing the importance of piperidine- and pyrazole-based compounds in synthetic chemistry (Matulevičiūtė et al., 2021).
Molecular Interaction Studies
- The molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor was investigated, providing insights into the antagonist activity at the CB1 receptor, highlighting the significance of structural elements such as piperidine and pyrazole in receptor-ligand interactions (Shim et al., 2002).
Antimicrobial and Antimycobacterial Activities
- Compounds derived from pyrazole and piperidine structures have been screened for antimicrobial and antimycobacterial activities, demonstrating the potential therapeutic applications of these compounds (Sidhaye et al., 2011).
Synthesis of Complex Molecules
- The synthesis of complex molecules such as isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives shows the utility of pyrazole derivatives in constructing diverse molecular frameworks (Rahmouni et al., 2014).
properties
IUPAC Name |
1-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-3-prop-2-enylpiperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2/c1-5-8-17(16(21)22)9-7-10-19(12-17)11-15-13(3)18-20(6-2)14(15)4/h5H,1,6-12H2,2-4H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSHFBZJBGWPERL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)CN2CCCC(C2)(CC=C)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.